Tetraethyl 4-iodobutylene-1,1-bisphosphonate

• Molecular Formula: C12H27IO6P2
• Molecular Weight: 456.19 g/mol
• IUPAC Name: 1,1-bis(diethoxyphosphoryl)-4-iodobutane
• InChI: InChI=1S/C12H27IO6P2/c1-5-16-20(14,17-6-2)12(10-9-11-13)21(15,18-7-3)19-8-4/h12H,5-11H2,1-4H3
• InChI Key: QFPDNWWKFSOMCB-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(CCCI)P(=O)(OCC)OCC)OCC

Description

Tetraethyl 4-iodobutylene-1,1-bisphosphonate is a useful research compound. Its molecular formula is C12H27IO6P2 and its molecular weight is 456.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 32 (1.52 g, 4.39 mmol) in CH2Cl2 (50 mL) were added triphenylphosphine (1.32 g, 5.033 mmol) and imidazole (0.45 g, 6.61 mmol). The reaction mixture was cooled to 0° C., before the addition of iodine (1.22 g, 4.81 mmol). The mixture was then removed from the cooling bath, stirred for 2 h, diluted with hexanes (100 mL) and filtered washing the precipitate with further hexanes (2×30 mL). The filtrate was evaporated and purified by flash chromatography on silica gel with gradient elution from 0-10% methanol/ethyl acetate to give pure 33 (1.6 g, 80%). 1H NMR (400 MHz, CDCl3) δ 1.32-1.38 (m, 12H), 1.95-2.15 (m, 4H), 2.28 (tt, J=24.1, 6.1, 1H), 3.18 (t, J=6.6, 2H), 4.12-4.24 (m, 8H).